Cas no 1797715-63-9 (2,5-dimethoxy-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}benzene-1-sulfonamide
• CAS No: 1797715-63-9
• MF: C₂₂H₂₆N₄O₄S
• MW: 442.531243801117
• CID: 5373623
• Update Time: 2025-10-25

2,5-dimethoxy-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]benzenesulfonamide
• Benzenesulfonamide, 2,5-dimethoxy-N-[2-[4,5,6,7-tetrahydro-3-(4-pyridinyl)-1H-indazol-1-yl]ethyl]-
• 2,5-dimethoxy-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}benzene-1-sulfonamide

• Inchi： 1S/C22H26N4O4S/c1-29-17-7-8-20(30-2)21(15-17)31(27,28)24-13-14-26-19-6-4-3-5-18(19)22(25-26)16-9-11-23-12-10-16/h7-12,15,24H,3-6,13-14H2,1-2H3
• InChI Key： FNUNRXNRFGRBSL-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C3=C(CCCC3)C(C3C=CN=CC=3)=N2)(=O)=O)=CC(OC)=CC=C1OC

Additional information on 2,5-dimethoxy-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}benzene-1-sulfonamide

Comprehensive Analysis of 2,5-dimethoxy-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}benzene-1-sulfonamide (CAS 1797715-63-9)

The compound 2,5-dimethoxy-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}benzene-1-sulfonamide (CAS 1797715-63-9) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This sulfonamide derivative combines a pyridine-substituted tetrahydroindazole core with a dimethoxybenzene sulfonamide moiety, making it a promising candidate for drug discovery and biochemical research. Researchers are particularly interested in its molecular interactions with various biological targets, given its balanced lipophilicity and hydrogen-bonding capabilities.

In the context of current scientific trends, this compound aligns with the growing demand for heterocyclic scaffolds in pharmaceutical development. The presence of both pyridine and indazole rings contributes to its potential as a kinase inhibitor, a hot topic in oncology research. Recent studies suggest that similar structures exhibit selective binding to protein kinases involved in cell signaling pathways. Moreover, the 2,5-dimethoxybenzene sulfonamide group may enhance solubility while maintaining target affinity—a critical factor addressed in modern drug design optimization strategies.

The synthesis of CAS 1797715-63-9 typically involves multi-step organic reactions, including N-alkylation of the tetrahydroindazole intermediate and subsequent sulfonamide coupling. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity. Stability studies indicate that the compound remains intact under standard laboratory conditions, though precautions against prolonged light exposure are recommended due to the photosensitive nature of the dimethoxybenzene group.

From a commercial perspective, this compound falls into the category of high-value research chemicals, with suppliers emphasizing its >98% purity for biological assays. The global market for such specialized small molecule inhibitors continues to expand, driven by academic institutions and biotech companies exploring novel therapeutic targets. Frequently asked questions in scientific forums include inquiries about its solubility profile (notably in DMSO and aqueous buffers) and storage recommendations (-20°C under inert atmosphere).

Emerging applications of CAS 1797715-63-9 extend beyond traditional drug discovery. Some recent patent filings describe its utility in chemical probe development for studying intracellular signaling cascades. Additionally, computational chemists have employed this structure in molecular docking simulations to validate new cheminformatics algorithms—a reflection of the compound's versatility. These developments coincide with industry demands for AI-assisted compound screening methodologies.

Environmental and safety assessments indicate that proper handling with standard laboratory PPE (gloves, goggles) is sufficient for routine operations. The compound's ecotoxicological profile remains under investigation, though structural analogs suggest low bioaccumulation potential. Regulatory databases classify it as a non-controlled substance for research purposes, subject to standard chemical hygiene protocols.

Future research directions may explore the compound's structure-activity relationships through systematic derivatization studies. The strategic placement of the pyridinyl group offers opportunities for metal coordination chemistry applications, while the sulfonamide linker could be modified to tune pharmacokinetic properties. Such investigations align with the pharmaceutical industry's focus on fragment-based drug discovery approaches.

In summary, 2,5-dimethoxy-N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}benzene-1-sulfonamide represents an intriguing case study in modern medicinal chemistry. Its balanced molecular features address multiple drug-likeness criteria, while its synthetic accessibility supports scalable production. As research continues to uncover its full potential, this compound may serve as a valuable chemical tool for unraveling complex biological mechanisms and inspiring next-generation therapeutics.